3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3,5-dichlorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-10-2-8(3-11(15)6-10)7-1-9(13(17)18)5-12(16)4-7/h1-6H,(H,17,18)
• InChI Key: KUWSFOITAXESIB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)F)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID10691281
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261970-71-1

Description

3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid (3,5-DCFBA) is a halogenated aromatic compound that has a wide range of applications in the field of scientific research. It is synthesized by the reaction of 3,5-dichlorobenzoic acid with fluorobenzene, and is a white crystalline solid with a melting point of 121-123°C. 3,5-DCFBA has been used in a variety of scientific studies, including those related to its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research studies. It has been used as a model compound for studying the effects of halogenation on the reactivity of aromatic compounds. It has also been used to study the effects of halogenation on the reactivity of proteins, enzymes, and other biomolecules. Additionally, 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% has been used in studies of the effects of halogenation on the structure and properties of polymers.

Mechanism of Action

The mechanism of action of 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% is not fully understood. However, it is believed that the halogenation of the aromatic ring increases the reactivity of the compound and makes it more susceptible to biochemical and physiological processes. This increased reactivity is thought to be due to the increased electron density around the halogenated ring.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% are not fully understood. However, it has been suggested that the compound may have an effect on the activity of enzymes and other proteins, as well as on the structure and properties of polymers. Additionally, it has been suggested that 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% may have an effect on the absorption, distribution, metabolism, and excretion of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% for lab experiments is its availability and low cost. Additionally, the compound is relatively stable and can be stored for long periods of time. However, 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% can be toxic if inhaled or ingested, and should be handled with care. Additionally, the compound may react with other compounds, and should be used with caution.

Future Directions

Given the potential applications of 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95%, there are many potential future directions for research. These include further studies on the biochemical and physiological effects of the compound, as well as studies on its effects on the reactivity of proteins, enzymes, and other biomolecules. Additionally, further studies could be done on the effects of halogenation on the structure and properties of polymers. Finally, studies could be done to investigate the potential applications of 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% in drug development and delivery.

Synthesis Methods

3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% is synthesized by the reaction of 3,5-dichlorobenzoic acid with fluorobenzene. This reaction is typically performed in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is carried out at temperatures between 80-100°C and yields 3-(3,5-Dichlorophenyl)-5-fluorobenzoic acid, 95% as a white crystalline solid with a melting point of 121-123°C.